
Application Notes and Protocols: SEM Analysis
of the Panavia TC-Dentin Interface

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the scanning electron microscope (SEM)

analysis of the interface between Panavia TC dental cement and dentin. The protocols outlined

below are compiled from various studies and manufacturer instructions to ensure a

comprehensive approach to sample preparation and imaging.

Quantitative Data Summary
The following table summarizes shear bond strength data for various Panavia resin cements to

dentin, providing a comparative overview. Please note that direct quantitative data for a product

specifically named "Panavia TC" is not available in the reviewed literature; the data presented

is for Panavia products that come in a "Tooth Color" (TC) shade, such as Panavia F 2.0 and

Panavia 21.
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Resin Cement Substrate
Bond Strength
(MPa)

Test
Conditions

Source

Panavia 21 Human Dentin 13.4 ± 2.9
24-hour water

storage
[1]

Panavia 21 Human Dentin 11.1 ± 2.8

24-hour water

storage with

thermocycling

[1]

Panavia 21 Human Dentin 14.9 ± 2.6
24-hour water

storage
[1]

Panavia 21 Human Dentin 11.3 ± 2.8

24-hour water

storage with

thermocycling

[1]

Panavia V5 Human Dentin 21 Self-cure mode [2][3]

Panavia

(unspecified)
Human Dentin 2.68 ± 1.45 24-hour [4]

Experimental Protocols
Panavia F 2.0 TC Application Protocol (Self-Etch
Technique)
This protocol is based on the manufacturer's instructions for Panavia F 2.0, a dual-cure, self-

etching resin cement containing the MDP monomer.[5][6][7]

Materials:

Panavia F 2.0 A paste (TC shade)[5][6]

Panavia F 2.0 B paste[5][6]

ED Primer II Liquid A and Liquid B[5][6]

Mixing pad and spatula[5]
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Disposable brush tips[5]

Extracted human third molars (or other suitable substrate)

Dental curing light

Procedure:

Tooth Preparation: Prepare a flat dentin surface on the extracted tooth by grinding with 600-

grit SiC paper under water cooling.

Primer Preparation: Dispense one drop each of ED Primer II Liquid A and Liquid B onto a

mixing dish and mix thoroughly.[8]

Primer Application: Apply the mixed primer to the prepared dentin surface and leave for 30

seconds.[9]

Drying: Gently air dry the primed surface.

Cement Mixing: Dispense equal amounts of Panavia F 2.0 A and B pastes onto a mixing pad

and mix for a minimum of 20 seconds.[9]

Cement Application: Apply the mixed cement to the primed dentin surface.

Light Curing: Light cure the cement for 20 seconds per surface using a dental curing light.

For areas inaccessible to light, the cement will self-cure.[9]

Storage: Store the bonded specimen in water at 37°C for 24 hours before proceeding with

SEM sample preparation.

SEM Sample Preparation Protocol
This protocol outlines the steps for preparing the bonded tooth sample for SEM analysis to

visualize the resin-dentin interface.

Materials:

Bonded tooth specimen
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Diamond saw

Silicon carbide papers (600, 800, 1200-grit)

Diamond pastes (3, 1, 0.25 µm)

0.1 M Hydrochloric acid

1% Sodium hypochlorite solution

Ethanol (ascending grades: 50%, 70%, 90%, 100%)

Hexamethyldisilazane (HMDS)

Aluminum stubs

Sputter coater with gold-palladium target

Procedure:

Sectioning: Section the bonded tooth longitudinally through the center of the restoration

using a slow-speed diamond saw under water cooling to expose the resin-dentin interface.

Polishing: Polish the sectioned surface with a series of waterproof silicon carbide papers

(600, 800, and 1200-grit) under running water. Further polish the surface using diamond

pastes of decreasing grit size (3, 1, and 0.25 µm).[10]

Acid Etching and Deproteinization: To reveal the hybrid layer, immerse the polished

specimen in 0.1 M hydrochloric acid for 90 seconds, followed by immersion in 1% sodium

hypochlorite for 10 minutes.[10]

Dehydration: Dehydrate the specimen in ascending grades of ethanol (e.g., 50%, 70%, 90%

for 15 minutes each, followed by 100% for 30 minutes).[10]

Drying: Transfer the specimen to HMDS and allow it to air-dry for 10 minutes.[10]

Mounting: Mount the dried specimen on an aluminum SEM stub with conductive carbon

tape.
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Sputter Coating: Sputter-coat the specimen with a thin layer of gold-palladium

(approximately 20 nm) to ensure conductivity.[10]

SEM Imaging: Observe the prepared specimen under a scanning electron microscope at

various magnifications (e.g., 3000x for general interface evaluation and 10,000x for detailed

features).[10] It is recommended to use a low-vacuum SEM to minimize crack formation in

the samples.[11]

Visualizations
Panavia TC-Dentin Interface Preparation Workflow

Panavia TC Bonding SEM Sample Preparation Analysis

Dentin Surface Preparation ED Primer II Application Panavia TC Cement Mixing Cement Application Light Curing 24h Water Storage Sectioning Polishing Acid Etching & Deproteinization Dehydration Drying (HMDS) Mounting Sputter Coating SEM Imaging

Click to download full resolution via product page

Caption: Experimental workflow for SEM analysis of the Panavia TC-dentin interface.

Panavia TC Bonding Mechanism
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Caption: Bonding mechanism of Panavia TC to dentin.

Note on Signaling Pathways: Based on the conducted literature search, there is no specific

information available regarding the modulation of cellular signaling pathways at the Panavia
TC-dentin interface. Research in this area is limited, and the primary focus of existing studies is

on the physicochemical and mechanical aspects of the bond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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